Cas no 1807259-45-5 (2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile)
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its pyridine core, substituted with chloro and fluoro groups, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The acetonitrile moiety provides a functional handle for further derivatization, enabling the construction of complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic properties and stability under various reaction conditions. High purity and consistent quality ensure reliable performance in research and industrial applications. Its structural features make it a key intermediate for targeted drug discovery and specialty chemical synthesis.
1807259-45-5 structure
Product Name:2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile
CAS No:1807259-45-5
MF:C7H4ClFN2
MW:170.5714635849
CID:4902612
Update Time:2025-06-09
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-3-fluoropyridine-5-acetonitrile
- 2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile
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- Inchi： 1S/C7H4ClFN2/c8-7-5(1-2-10)3-11-4-6(7)9/h3-4H,1H2
- InChI Key： WUUMVRSAZRHLCC-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1CC#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 1.2
- Topological Polar Surface Area: 36.7
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010417-250mg |
4-Chloro-3-fluoropyridine-5-acetonitrile |
1807259-45-5 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029010417-1g |
4-Chloro-3-fluoropyridine-5-acetonitrile |
1807259-45-5 | 95% | 1g |
$2,895.00 | 2022-03-31 |
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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